2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine

• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-[[1-[(2-methylphenyl)methyl]piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C18H23N3O/c1-15-5-2-3-6-17(15)13-21-11-7-16(8-12-21)14-22-18-19-9-4-10-20-18/h2-6,9-10,16H,7-8,11-14H2,1H3
• InChI Key: DENQHQDIILELPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)COC3=NC=CC=N3

Description

2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine is a complex organic compound that features a pyrimidine ring substituted with a piperidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine typically involves multi-step organic reactions. One common method includes the reaction of 2-methylbenzyl chloride with piperidine to form 1-[(2-methylphenyl)methyl]piperidine. This intermediate is then reacted with 2-chloropyrimidine in the presence of a base to yield the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the pyrimidine ring, potentially converting it to a dihydropyrimidine derivative.

Substitution: The compound is susceptible to nucleophilic substitution reactions, especially at the pyrimidine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution.

Major Products:

Oxidation: N-oxides of the piperidine ring.

Reduction: Dihydropyrimidine derivatives.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

2-[(4-Methylphenyl)methyl]piperidine: Similar structure but with a different substitution pattern.

2-[(2-Methylphenyl)methyl]pyridine: Similar core structure but with a pyridine ring instead of pyrimidine.

1-[(2-Methylphenyl)methyl]piperazine: Similar piperidine moiety but with a piperazine ring.

Uniqueness: 2-({1-[(2-Methylphenyl)methyl]piperidin-4-yl}methoxy)pyrimidine is unique due to its specific substitution pattern and the combination of piperidine and pyrimidine rings. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.